Cas no 146830-83-3 (1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-)
146830-83-3 structure
Product Name:1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
CAS No:146830-83-3
MF:C12H10N4O2
MW:242.23340177536
CID:1323243
Update Time:2024-08-18
1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
- 1H-Purine-2,6-dione, 3,9-dihydro-1-(phenylmethyl)-
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- Inchi: 1S/C12H10N4O2/c17-11-9-10(14-7-13-9)15-12(18)16(11)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14)(H,15,18)
- InChI Key: PCBFNMPKPKBIAA-UHFFFAOYSA-N
- SMILES: N1C2=C(NC(=O)N(CC3=CC=CC=C3)C2=O)NC=1
Computed Properties
- Exact Mass: 242.0805
Experimental Properties
- Density: 1.457±0.06 g/cm3(Predicted)
- PSA: 78.09
- pka: 7.60±0.70(Predicted)
1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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